Cas no 1261744-50-6 (2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261744-50-6
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 4920308
• Update Time: 2025-06-22

2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H7F6NO/c14-12(15,16)8-3-1-7(2-4-8)9-5-11(21)20-6-10(9)13(17,18)19/h1-6H,(H,20,21)
• InChI Key： BQXVHTLFVRPJFF-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C=C1C1C=CC(C(F)(F)F)=CC=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 480
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine

Introduction to 2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261744-50-6)

2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine, with the CAS number 1261744-50-6, is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, including a pyridine ring, hydroxyl group, and multiple trifluoromethyl substituents. These structural elements contribute to its unique chemical properties and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine is C₁₅H₉F₆N₂O, and its molecular weight is approximately 339.23 g/mol. The presence of the trifluoromethyl groups imparts significant lipophilicity to the molecule, which can enhance its ability to cross biological membranes and interact with target proteins. The hydroxyl group, on the other hand, can participate in hydrogen bonding and other polar interactions, which are crucial for binding to specific receptors or enzymes.

In recent years, 2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research has focused on its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine has also demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its direct biological activities, 2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine has been explored as a lead compound for the development of more potent and selective derivatives. Through structure-activity relationship (SAR) studies, researchers have identified several structural modifications that can enhance the potency and selectivity of this compound against specific targets. For example, substituting different functional groups on the pyridine ring or modifying the position of the hydroxyl group can significantly alter its biological profile.

The synthesis of 2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine has been optimized using various methodologies, including transition-metal-catalyzed cross-coupling reactions and multistep synthetic routes. These synthetic strategies have enabled the efficient production of this compound on both laboratory and industrial scales, facilitating its use in preclinical studies and early-stage clinical trials.

Clinical trials involving 2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine-based compounds are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic properties. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

In conclusion, 2-Hydroxy-5-(trifluoromethyl)-4-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261744-50-6) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical applications of this compound will emerge, further solidifying its importance in the field.